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Compound of Interest

Compound Name:
3,4-Dimethoxy-5-

nitrobenzaldehyde

Cat. No.: B1205253 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
3,4-Dimethoxy-5-nitrobenzaldehyde is a substituted aromatic aldehyde that serves as a

potential building block in organic synthesis. This technical guide provides a comprehensive

review of the available scientific literature on its synthesis, chemical and physical properties.

While the compound itself is not extensively studied for its biological activity, its structural

similarity to pharmacologically active compounds suggests its potential as a precursor or

intermediate in drug discovery and development. This document summarizes key data and

provides detailed experimental protocols for its preparation.

Chemical and Physical Properties
3,4-Dimethoxy-5-nitrobenzaldehyde is a solid at room temperature. Its fundamental

properties are summarized in the table below.
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Property Value Source

Molecular Formula C₉H₉NO₅ PubChem[1]

Molecular Weight 211.17 g/mol PubChem[1]

IUPAC Name
3,4-dimethoxy-5-

nitrobenzaldehyde
PubChem[1]

CAS Number 22027-96-9 ChemicalBook[2]

Canonical SMILES
COC1=CC(=CC(=C1OC)--

INVALID-LINK--[O-])C=O
PubChem[1]

Synthesis of 3,4-Dimethoxy-5-nitrobenzaldehyde
Two primary synthetic routes for 3,4-Dimethoxy-5-nitrobenzaldehyde have been reported in

the literature. The choice of method may depend on the availability of starting materials and

desired scale.

Method 1: Nitration of 3,4-Dimethoxybenzaldehyde
This method involves the direct nitration of the commercially available 3,4-

dimethoxybenzaldehyde (veratraldehyde).

30 mmol of 3,4-dimethoxybenzaldehyde is dissolved in 20 mL of glacial acetic acid. To this

solution, 30 mL of concentrated nitric acid is slowly added dropwise at room temperature. The

reaction mixture is stirred for 12 hours. The progress of the reaction can be monitored by Thin

Layer Chromatography (TLC). Upon completion, the reaction mixture is poured into a large

volume of water, leading to the precipitation of a pale yellow solid. The solid is collected by

filtration, washed repeatedly with water, and dried to yield the final product.[2]

Yield: 98%[2]
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Precipitation (in water)

Filtration & Washing

Drying

3,4-Dimethoxy-5-nitrobenzaldehyde

Click to download full resolution via product page

Caption: Workflow for the synthesis of 3,4-Dimethoxy-5-nitrobenzaldehyde via nitration.

Method 2: Methylation of 5-Nitrovanillin
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This synthetic approach starts with 5-nitrovanillin and involves a methylation step to introduce

the second methoxy group.

A suspension of sodium hydride (4.87 g, 121.7 mmol) in 18 mL of dry dimethylformamide

(DMF) is cooled to 0°C. A solution of 5-nitrovanillin (20 g, 101.4 mmol) in 30 mL of DMF is then

added dropwise. After stirring for 30 minutes, methyl iodide (43.18 g, 304.2 mmol) is added

dropwise at 0°C. The reaction mixture is then allowed to warm to room temperature and stirred

overnight. Water is added to the mixture, and the product is extracted with diethyl ether. The

organic layer is washed with a 10% sodium hydroxide solution, dried over magnesium sulfate,

filtered, and the solvent is removed under reduced pressure to yield the product as an oil.

Yield: 40.7%
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Caption: Workflow for the synthesis of 3,4-Dimethoxy-5-nitrobenzaldehyde via methylation.
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Spectroscopic Data
Detailed experimental spectroscopic data for 3,4-Dimethoxy-5-nitrobenzaldehyde is not

readily available in the reviewed literature. Characterization data from studies where this

compound is used as an intermediate may provide this information, but was not found in the

present search.

Applications in Research and Drug Development
Currently, there is a notable lack of published research on the direct biological activities of 3,4-
Dimethoxy-5-nitrobenzaldehyde. The closely related compound, 3,4-dihydroxy-5-

nitrobenzaldehyde, has garnered significant attention as a key intermediate in the synthesis of

pharmaceuticals, such as the COMT inhibitor Entacapone, and as a potent inhibitor of xanthine

oxidase.

The structural similarity of 3,4-Dimethoxy-5-nitrobenzaldehyde to these biologically active

molecules suggests its potential as a valuable starting material or intermediate for the synthesis

of novel therapeutic agents. Further research is warranted to explore its pharmacological profile

and potential applications in drug discovery.

Conclusion
3,4-Dimethoxy-5-nitrobenzaldehyde is a readily synthesizable aromatic compound. While its

direct biological applications are yet to be explored, its synthesis is well-documented, providing

a solid foundation for its use in further chemical and pharmacological research. The lack of

comprehensive spectroscopic and biological data represents a clear gap in the current

scientific literature, inviting further investigation into the properties and potential applications of

this molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1205253?utm_src=pdf-body
https://www.benchchem.com/product/b1205253?utm_src=pdf-body
https://www.benchchem.com/product/b1205253?utm_src=pdf-body
https://www.benchchem.com/product/b1205253?utm_src=pdf-body
https://www.benchchem.com/product/b1205253?utm_src=pdf-body
https://www.benchchem.com/product/b1205253?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1205253?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer
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2. 3,4-DIMETHOXY-5-NITRO-BENZALDEHYDE synthesis - chemicalbook
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To cite this document: BenchChem. [3,4-Dimethoxy-5-nitrobenzaldehyde: A Technical
Review of its Synthesis and Properties]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1205253#3-4-dimethoxy-5-nitrobenzaldehyde-
literature-review]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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